Cas no 2098038-28-7 (2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one
• CAS No: 2098038-28-7
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 5724380
• PubChem ID: 121202858
• Update Time: 2025-06-08

2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711041
• F1907-6672
• 2098038-28-7
• 2-chloro-1-[4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl]propan-1-one
• 2-chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one
• starbld0030432
• 1-Propanone, 2-chloro-1-[4-(hydroxymethyl)-2-azaspiro[4.5]dec-2-yl]-
• 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one

• Inchi： 1S/C13H22ClNO2/c1-10(14)12(17)15-7-11(8-16)13(9-15)5-3-2-4-6-13/h10-11,16H,2-9H2,1H3
• InChI Key： JPHYHABMSKLEKI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC(CO)C2(CCCCC2)C1)=O

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 415.1±20.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one

Introduction to 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one (CAS No. 2098038-28-7)

2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 2098038-28-7, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This spirocyclic ketone features a unique structural motif that has garnered attention for its potential pharmacological properties and synthetic utility. The compound's architecture combines a chlorinated propanone moiety with a nitrogen-containing spirocyclic framework, making it a versatile scaffold for designing novel bioactive molecules.

The spirocyclic structure of this compound, specifically the azaspiro[4.5]decane core, contributes to its distinct physicochemical properties and binding characteristics. Spirocyclic compounds are known for their rigid three-dimensional conformation, which can enhance binding affinity and selectivity in biological targets. The presence of a hydroxymethyl group at the 4-position of the spirocycle further introduces hydrophilicity, potentially influencing solubility and metabolic stability. These features make 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in spirocyclic azines as privileged scaffolds in drug design due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The nitrogen atom in the spirocycle can serve as a hydrogen bond acceptor, enhancing interactions with biological targets such as enzymes and receptors. Additionally, the chloro-substituent on the propanone moiety can modulate electronic properties and improve binding affinity through dipole interactions or halogen bonding.

Current research in the field of bioorganic chemistry has highlighted the importance of functionalized spirocycles in developing next-generation therapeutics. For instance, derivatives of azaspiro[4.5]decane have been investigated for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The structural versatility of this scaffold allows for modifications that can fine-tune pharmacological activity while maintaining metabolic stability. This makes CAS No. 2098038-28-7 an attractive starting point for synthesizing novel compounds with improved therapeutic efficacy.

The synthesis of 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization at the 4-position with a hydroxymethyl group. The introduction of the chloro-substituent at the 1-position of the propanone moiety typically requires chlorination techniques such as Nucleophilic Aromatic Substitution (SNAr) or direct chlorination reagents.

One of the most compelling aspects of this compound is its potential as a prodrug candidate. The presence of both hydroxymethyl and carbonyl groups provides opportunities for prodrug design strategies that enhance bioavailability or target-specific delivery systems. For example, derivatization of the hydroxymethyl group into an ester or amide could improve oral absorption, while the carbonyl functionality could serve as a site for conjugation with targeting ligands.

Recent advancements in computational chemistry have enabled virtual screening approaches to identify novel bioactive scaffolds like CAS No. 2098038-28-7. Molecular docking studies suggest that this compound may interact with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in disease mechanisms. These computational predictions provide valuable insights into potential therapeutic applications and guide experimental efforts toward optimizing biological activity.

The chemical diversity introduced by the spirocyclic nitrogen atom also allows for exploration of different substitution patterns on the azaspiro[4.5]decane core. Functional groups such as amides, ethers, or alcohols can be incorporated to modulate solubility, lipophilicity, and metabolic clearance rates. Such modifications are critical for developing drug candidates that meet pharmaceutical standards regarding pharmacokinetic properties and safety profiles.

In conclusion, 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.5]decan-2-yl)propan-1-one (CAS No. 2098038-28-7) represents a structurally intriguing compound with significant potential in medicinal chemistry and drug discovery programs. Its unique combination of functional groups—spanning chlorinated propanone moieties and nitrogen-containing spirocycles—makes it a versatile scaffold for designing novel bioactive molecules with therapeutic applications across multiple disease areas.

Ongoing research continues to uncover new synthetic routes and pharmacological insights related to this compound, reinforcing its importance as a key intermediate in developing next-generation therapeutics. As computational methods and synthetic techniques advance, further exploration of derivatives like this will undoubtedly yield innovative solutions to unmet medical needs.